Cas no 1807233-46-0 (Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate)

• Product Name: Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate
• CAS No: 1807233-46-0
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 5009626
• Update Time: 2025-06-09

Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate

• Inchi： 1S/C12H11F2NO3/c1-3-7-4-8(6-15)10(18-12(13)14)5-9(7)11(16)17-2/h4-5,12H,3H2,1-2H3
• InChI Key： NSDHNURECDLUCT-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(=C(C(=O)OC)C=1)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate

Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate (CAS No. 1807233-46-0): A Comprehensive Overview

Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate, identified by its CAS number 1807233-46-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoate derivatives, characterized by its complex aromatic structure and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate includes a benzene ring substituted with an ethyl group at the 2-position, a cyano group at the 4-position, and a difluoromethoxy group at the 5-position. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a versatile candidate for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in benzoate derivatives due to their potential applications in drug discovery. The presence of the cyano group in Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate suggests possible interactions with biological targets such as enzymes and receptors, which are often modulated by cyano-containing compounds. Additionally, the difluoromethoxy group is known to enhance metabolic stability and binding affinity, making it an attractive moiety for medicinal chemistry.

One of the most compelling aspects of Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate is its potential role in the development of novel therapeutic agents. Current research indicates that this compound may exhibit pharmacological properties relevant to various diseases, including inflammation, pain, and neurological disorders. The ethyl group at the 2-position further contributes to its structural diversity, allowing for further derivatization to explore new pharmacophores.

The synthesis of Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

Evaluation of Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate in preclinical studies has revealed promising results regarding its biological activity. In vitro assays have shown that this compound interacts with specific targets in a manner consistent with potential therapeutic effects. For instance, preliminary data suggest that it may inhibit certain enzymes involved in inflammatory pathways, thereby offering a novel approach to managing inflammatory conditions.

The difluoromethoxy group, a key feature of Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate, has been extensively studied for its ability to improve drug-like properties such as lipophilicity and metabolic stability. This functional group is particularly valuable in medicinal chemistry due to its ability to enhance binding affinity while minimizing off-target effects. The cyano group's contribution to electronic tuning further underscores the compound's potential as a lead molecule for drug development.

The structural diversity offered by Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate also makes it an excellent candidate for library screening programs aimed at identifying new therapeutic agents. High-throughput screening (HTS) techniques can be utilized to rapidly assess the biological activity of this compound against a wide range of targets. Such screenings are instrumental in identifying lead compounds that can be further optimized through structure-based drug design.

In conclusion, Methyl 4-cyano-5-difluoromethoxy-2-ethylbenzoate (CAS No. 1807233-46-0) represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. The combination of functional groups such as the cyano group, difluoromethoxy group, and ethyl group provides a unique chemical profile that makes it an attractive candidate for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.